Cas no 3958-77-8 (1,4-Cyclohexadiene-1-carbonitrile, 3,6-dioxo-)

1,4-Cyclohexadiene-1-carbonitrile, 3,6-dioxo- Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-carbonitrile, 3,6-dioxo-
• DB-135995
• cyanobenzoquinone
• SCHEMBL2564685
• 3958-77-8
• 3,6-Dioxo-1,4-cyclohexadiene-1-carbonitrile
• +Expand

• InChIKey： RNKGDBXXIBUOTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3NO2/c8-4-5-3-6(9)1-2-7(5)10/h1-3H
• SMILES： C1=CC(=O)C(=CC1=O)C#N

Computed Properties

• Exact Mass: 133.016378338g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.016378338g/mol
• Heavy Atom Count: 10
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 57.9Ų